2,4-dimethoxy-6-[2-(piperidine-1-carbonyl)morpholin-4-yl]-1,3,5-triazine

• IUPAC Name: [4-(4,6-dimethoxy-1,3,5-triazin-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H23N5O4/c1-22-14-16-13(17-15(18-14)23-2)20-8-9-24-11(10-20)12(21)19-6-4-3-5-7-19/h11H,3-10H2,1-2H3
• InChI Key: JURNSKXXTLOVAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOC(C2)C(=O)N3CCCCC3)OC
• Molecular Formula: C15H23N5O4
• Molecular Weight: 337.37 g/mol

Description

The compound “2,4-dimethoxy-6-[2-(piperidine-1-carbonyl)morpholin-4-yl]-1,3,5-triazine” is a complex organic molecule that likely contains a triazine ring, which is a ring structure composed of three carbon atoms and three nitrogen atoms. The molecule also contains methoxy groups (OCH3), a piperidine ring, and a morpholine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives have been synthesized through various intra- and intermolecular reactions. Similarly, morpholino compounds have been synthesized through nucleophilic replacement reactions.

Chemical Reactions Analysis

The compound, given its structural components, might undergo a variety of chemical reactions. For instance, quinolone derivatives have been known to participate in various reactions leading to the formation of fused ring systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, properties such as melting point, boiling point, and density can be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some piperidine and morpholino derivatives have shown biological activity, such as antitubercular activity.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. Piperidine and morpholino derivatives have been explored for their potential in drug development, particularly in areas such as cancer, immune disorders, and viral infections.